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Compound of Interest

N-(2-hydroxyethyl)-4-
Compound Name:
methoxybenzamide

Cat. No.: B1334689

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-hydroxyethyl)-4-methoxybenzamide is a chemical compound with the CAS number
57728-69-5. While commercially available for research purposes, a comprehensive review of
publicly accessible scientific literature and patent databases reveals a significant lack of in-
depth studies on its biological activity, mechanism of action, and specific applications. This
technical guide consolidates the available information and highlights the current knowledge
gaps regarding this molecule.

Chemical and Physical Properties

The fundamental properties of N-(2-hydroxyethyl)-4-methoxybenzamide have been collated
from various chemical suppliers and databases. These properties are essential for its handling,
storage, and use in any experimental setting.
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Property Value Source

CAS Number 57728-69-5 Multiple Sources
Molecular Formula C10H13NOs3 [11[2][3]
Molecular Weight 195.22 g/mol [2][3]
Appearance Solid (predicted) [4]

Storage Temperature 2-8°C [3]

SMILES 2801=CC=C(C=C1)C(=O)NC ]

InChl=1S/C10H13NO3/c1-14-
9-4-2-8(3-5-9)10(13)11-6-7-

InChl [1]
12/h2-5,12H,6-7H2,1H3,

(H,11,13)

It is important to note that one major supplier, Sigma-Aldrich, explicitly states that they do not
perform analytical data collection for this product and it is sold "as-is," with the buyer assuming
responsibility for confirming its identity and purity.[2]

Synthesis

A detailed, validated experimental protocol for the synthesis of N-(2-hydroxyethyl)-4-
methoxybenzamide is not available in the peer-reviewed literature. However, a general
approach to the synthesis of N-substituted benzamides can be conceptualized. This typically
involves the acylation of an amine with a benzoyl derivative.

A potential synthetic route, based on general chemical principles, is the reaction of 4-
methoxybenzoyl chloride with 2-aminoethanol. This reaction would likely be carried out in the
presence of a base to neutralize the hydrochloric acid byproduct.

Below is a logical workflow diagram for a hypothetical synthesis of N-(2-hydroxyethyl)-4-
methoxybenzamide. It is crucial to understand that this is a theoretical pathway and has not
been experimentally validated from available sources.
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Caption: Hypothetical synthesis workflow for N-(2-hydroxyethyl)-4-methoxybenzamide.

Biological Activity and Mechanism of Action

As of the date of this document, there are no published studies detailing any specific biological
activity or the mechanism of action for N-(2-hydroxyethyl)-4-methoxybenzamide. Searches
of prominent scientific databases have not yielded any information on its use in biological
assays, its potential as a therapeutic agent, or its interactions with any biological signaling
pathways.

Experimental Protocols
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Consistent with the lack of research on this compound, no detailed experimental protocols for
its use in any application have been found in the public domain.

Conclusion and Future Outlook

N-(2-hydroxyethyl)-4-methoxybenzamide is a chemical entity for which only basic chemical
and physical data are available. There is a complete absence of published research on its
synthesis, biological effects, and potential applications. For researchers, scientists, and drug
development professionals, this compound represents an unexplored area. Any investigation
into its properties would be novel and would require foundational studies to establish its
synthesis, purity, and basic biological characteristics before more complex research could be
undertaken. The information gap highlights the vast number of chemical compounds that are
synthesized and cataloged but remain uncharacterized, offering a wide-open field for discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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